Cas no 1693952-79-2 (1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine
• CAS No: 1693952-79-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6512084
• PubChem ID: 106567035
• Update Time: 2025-06-11

1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine
• 1693952-79-2
• 1-[(1-methylpiperidin-4-yl)methyl]-1H-imidazol-2-amine
• EN300-1110216

• Inchi： 1S/C10H18N4/c1-13-5-2-9(3-6-13)8-14-7-4-12-10(14)11/h4,7,9H,2-3,5-6,8H2,1H3,(H2,11,12)
• InChI Key： AAUNWOIPARCUSI-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN2C=CN=C2N)CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine

Professional Introduction to 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine (CAS No. 1693952-79-2)

1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1693952-79-2, has garnered attention due to its structural features and its role in the development of innovative therapeutic agents. The molecule consists of a piperidine ring substituted with a methyl group at the 1-position and an imidazole ring connected via an amine linkage at the 2-position, making it a versatile scaffold for further chemical modifications.

The pharmacological relevance of this compound stems from its ability to interact with various biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted the potential of 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine in modulating enzymatic activities and receptor binding affinities. Specifically, research has demonstrated its efficacy in inhibiting certain kinases and other enzymes involved in cellular signaling pathways, which are critical in the progression of various diseases.

In the realm of medicinal chemistry, the structural motif of this compound has been explored for its ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The piperidine ring is known for its favorable pharmacokinetic profile, while the imidazole ring contributes to hydrogen bonding capabilities, which are essential for optimal binding to biological targets. These features make 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine a valuable building block for synthesizing novel compounds with therapeutic potential.

Recent advancements in computational chemistry have further elucidated the binding interactions of this compound with biological targets. Molecular docking studies have revealed that it can effectively bind to specific pockets on enzymes and receptors, leading to potent inhibitory effects. These findings have prompted researchers to explore derivatives of this compound, aiming to optimize its pharmacological properties and expand its therapeutic applications.

The synthesis of 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 1-position of the piperidine ring and the connection between the piperidine and imidazole rings via an amine linkage are critical steps in the synthesis process. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity.

The biological activity of this compound has been investigated in various preclinical models. Studies have shown that it exhibits significant inhibitory effects on certain kinases, which are overexpressed in cancer cells. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These findings suggest that 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine could be a valuable candidate for developing new treatments for cancer and inflammatory diseases.

The development of novel pharmaceutical agents often involves rigorous testing to ensure safety and efficacy. Preclinical studies have been conducted to evaluate the toxicity profile of 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine, providing insights into its potential side effects and dosing regimens. These studies have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Researchers are exploring its potential use in treating neurological disorders, infectious diseases, and other conditions where modulation of enzymatic activities is beneficial. Additionally, efforts are underway to develop more efficient synthetic routes for large-scale production, ensuring accessibility for further clinical development.

In conclusion, 1-(1-methylpiperidin-4-yl)methyl-1H-imidazol-2-amine (CAS No. 1693952-79-2) is a versatile compound with significant pharmacological potential. Its unique structural features make it an attractive scaffold for drug discovery, while recent studies highlight its efficacy in modulating biological targets involved in various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in the development of innovative therapeutic agents.